Cas no 353273-04-8 (4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol)

4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol is a fluorinated phenolic compound characterized by its heptafluoroisopropyl substituent, which enhances its chemical stability and lipophilicity. The presence of the electron-withdrawing fluorinated group increases the acidity of the phenolic hydroxyl, making it useful in applications requiring controlled reactivity. Its structural features, including the methyl group at the ortho position, contribute to steric hindrance, influencing selectivity in synthetic pathways. This compound is of interest in pharmaceutical and agrochemical research, where fluorinated intermediates are valued for their ability to modify bioavailability and metabolic stability. Its well-defined purity and consistent performance make it suitable for precision synthesis and advanced material development.
4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol structure
353273-04-8 structure
Product Name:4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol
CAS No:353273-04-8
MF:C10H7F7O
MW:276.150807619095
CID:5195283
Update Time:2025-06-25

4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol
    • Inchi: 1S/C10H7F7O/c1-5-4-6(2-3-7(5)18)8(11,9(12,13)14)10(15,16)17/h2-4,18H,1H3
    • InChI Key: HVNYFLSYOROJAF-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C(F)(C(F)(F)F)C(F)(F)F)C=C1C

4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol Pricemore >>

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Additional information on 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol

Introduction to 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol (CAS No. 353273-04-8)

4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol, also known by its CAS number 353273-04-8, is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive fluorinated alkyl group and a substituted phenol moiety, which endow it with a range of interesting properties and potential applications.

The molecular structure of 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol is particularly noteworthy. The heptafluoropropan-2-yl group introduces a high degree of fluorination to the molecule, which can significantly influence its physical and chemical properties. Fluorine atoms are known for their strong electronegativity and small atomic radius, leading to enhanced lipophilicity and stability. These characteristics make the compound an attractive candidate for various applications in materials science and pharmaceuticals.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and potential uses. Research has shown that compounds like 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol can exhibit enhanced biological activity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is particularly relevant in the development of new drugs where the optimization of these properties can lead to more effective therapeutic agents.

The synthesis of 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 2-methylphenol with a suitable fluorinated alkylating agent. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound.

In terms of its applications, 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol has shown promise in several areas. In pharmaceutical research, it has been investigated for its potential as an intermediate in the synthesis of new drugs. Its unique structure and properties make it suitable for use in developing compounds with improved bioavailability and reduced side effects. Additionally, it has been explored for its use in surface coatings and other materials science applications where its high lipophilicity and stability are advantageous.

The biological activity of 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol has also been a subject of interest. Studies have indicated that it may possess antimicrobial properties due to its ability to disrupt cell membranes. This property could be leveraged in the development of new antimicrobial agents or as an additive in consumer products such as soaps and disinfectants.

Safety considerations are always paramount when dealing with new chemical compounds. While 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenol is not classified as a hazardous substance under current regulations (as per the Globally Harmonized System of Classification and Labelling of Chemicals), it is important to handle it with care and follow standard laboratory safety protocols. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

In conclusion, 4-(1 , 1 , 1 , 2 , 3 , 3 , 3 - Heptafluoropropan - 2 - yl ) - 2 - methylphenol (CAS No . 353273 - 04 - 8) is a versatile compound with a wide range of potential applications in both research and industry. Its unique molecular structure and properties make it an exciting area of study for chemists and pharmaceutical researchers alike. As research continues to advance our understanding of this compound's behavior and potential uses, 4-(1 , 1 , 1 , 2 , 3 , 3 , 3 - Heptafluoropropan - 2 - yl ) - 2 - methylphenol is likely to play an increasingly important role in various scientific disciplines.

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